Cas no 203186-96-3 (Tert-butyl 4-amino-4-(hydroxymethyl)piperidine-1-carboxylate)

Tert-butyl 4-amino-4-(hydroxymethyl)piperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for pharmaceutical and agrochemical applications. Its structure features both a Boc-protected amine and a hydroxymethyl group, offering dual reactivity for further functionalization. The Boc group provides stability under basic conditions while allowing selective deprotection under acidic conditions, facilitating controlled synthetic modifications. The hydroxymethyl moiety enhances solubility and serves as a handle for derivatization, enabling coupling reactions or further transformations. This compound is particularly useful in the synthesis of piperidine-based scaffolds, which are prevalent in bioactive molecules. Its well-defined reactivity and stability make it a reliable building block for complex molecule construction.

Tert-butyl 4-amino-4-(hydroxymethyl)piperidine-1-carboxylate structure

203186-96-3 structure

Product Name:Tert-butyl 4-amino-4-(hydroxymethyl)piperidine-1-carboxylate

CAS No:203186-96-3

MF:C₁₁H₂₂N₂O₃

MW:230.303983211517

MDL:MFCD11845683

CID:1392197

PubChem ID:22975819

Update Time:2025-06-08

Tert-butyl 4-amino-4-(hydroxymethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1-Piperidinecarboxylic acid, 4-amino-4-(hydroxymethyl)-,1,1-dimethylethyl ester
- 1-Boc-4-amino-4-(hydroxymethyl)piperidine
- 1-BOC-4-amino-piperidine-4-methanol
- tert-butyl 4-amino-4-(hydroxymethyl)piperidine-1-carboxylate
- 1-Piperidinecarboxylic acid, 4-amino-4-(hydroxymethyl)-, 1,1-dimethylethyl ester
- PB20630
- AM803474
- SY034424
- 4-amino-4-hydroxymethyl piperidine-1-carboxylic acid tert-butyl ester
- SCHEMBL605572
- DB-066129
- DTXSID90629284
- TERT-BUTYL4-AMINO-4-(HYDROXYMETHYL)PIPERIDINE-1-CARBOXYLATE
- BS-12560
- EN300-245342
- CS-0036461
- 203186-96-3
- MFCD11845683
- MQYPVGMYPYZMHJ-UHFFFAOYSA-N
- AKOS022979057
- AS-80604
- Tert-butyl 4-amino-4-(hydroxymethyl)piperidine-1-carboxylate
- MDL： MFCD11845683
- Inchi： 1S/C11H22N2O3/c1-10(2,3)16-9(15)13-6-4-11(12,8-14)5-7-13/h14H,4-8,12H2,1-3H3
- InChI Key： MQYPVGMYPYZMHJ-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CCC(CO)(CC1)N)=O

Computed Properties

Exact Mass: 230.16304257 g/mol
Monoisotopic Mass: 230.16304257 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 252
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 75.8
Molecular Weight: 230.30

Experimental Properties

Color/Form: No data avaiable
Density: No data available
Melting Point: No data available
Boiling Point: 335.3±27.0℃ at 760 mmHg
Flash Point: No data available
PSA: 75.79000
LogP: 1.34530
Vapor Pressure: No data available

Tert-butyl 4-amino-4-(hydroxymethyl)piperidine-1-carboxylate Security Information

Signal Word：Danger
Hazard Statement： H315 (100%) H318 (100%) H335 (100%)
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H315 (100%) H318 (100%) H335 (100%)
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Tert-butyl 4-amino-4-(hydroxymethyl)piperidine-1-carboxylate Pricemore >>

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